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Compound of Interest

Compound Name: N-(3-Bromopropyl)phthalimide

Cat. No.: B167275 Get Quote

An In-depth Technical Guide to the Safety and Handling of N-(3-Bromopropyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

N-(3-Bromopropyl)phthalimide (CAS No: 5460-29-7), a chemical intermediate widely used in

organic synthesis, particularly in the development of pharmaceutical compounds.[1][2][3]

Adherence to proper safety protocols is critical when working with this substance due to its

potential hazards. The toxicological properties of this material have not been fully investigated,

warranting a cautious approach.[4]

Chemical and Physical Properties
N-(3-Bromopropyl)phthalimide is a white to light beige crystalline solid.[4][5] A summary of its

key physical and chemical properties is presented below for easy reference.
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Property Value Reference(s)

CAS Number 5460-29-7 [1][6]

Molecular Formula C₁₁H₁₀BrNO₂ [1][7]

Molecular Weight 268.11 g/mol [6][7]

Appearance
White to light beige crystals or

powder
[1][4]

Melting Point 72-74 °C (lit.) [1][6]

Boiling Point 361.4 °C at 760 mmHg [8]

Density 1.578 g/cm³ [1][8]

Solubility Slightly soluble in water. [5]

Flash Point 172.4 °C / Not applicable [8][9]

Hazard Identification and GHS Classification
Caution is advised as N-(3-Bromopropyl)phthalimide may cause eye, skin, and respiratory

tract irritation.[4][10] While some safety data sheets (SDS) classify it as not a hazardous

substance or mixture under GHS, others provide specific warnings.[11] This discrepancy

underscores the need for careful handling.

GHS Hazard Statements (based on aggregated data):

H302: Harmful if swallowed (reported in 25% of GHS classifications).[7]

H315: Causes skin irritation (reported in 75% of GHS classifications).[7]

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

Precautionary Statements:

P261: Avoid breathing dust.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[10]

The logical workflow for assessing and mitigating hazards when handling this compound is

illustrated below.
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Caption: Hazard assessment and mitigation workflow for N-(3-Bromopropyl)phthalimide.
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Experimental Protocols & Safety Measures
While specific toxicological studies and their detailed experimental protocols for N-(3-
Bromopropyl)phthalimide are not extensively available in public literature, handling

procedures should be based on established best practices for similar chemical compounds.

General Handling Protocol:

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered. Confirm that an eyewash station and safety shower are accessible.[5]

Personal Protective Equipment (PPE): Don appropriate PPE, including chemical safety

goggles, nitrile gloves, and a lab coat.[4][5] If dust generation is likely, a NIOSH-approved

N95 respirator is required.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

minimize inhalation exposure and prevent dust dispersion.[11] Avoid creating dust.[5]

Reaction Setup: When setting up reactions, ensure the apparatus is secure. If heating, use a

well-controlled heating mantle and monitor the reaction closely.

Post-Handling: After handling, wash hands and forearms thoroughly. Decontaminate all

surfaces and equipment.

Storage: Store N-(3-Bromopropyl)phthalimide in a tightly closed container in a dry, cool,

and well-ventilated area.[5][11]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures Reference(s)

Inhalation

Remove to fresh air. If

breathing is difficult, administer

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[4][12]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

[4][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[4]

Ingestion

Do not induce vomiting. Clean

mouth with water and drink

plenty of water afterwards.

Never give anything by mouth

to an unconscious person.

Seek medical attention.

[4][12]

Accidental Release Measures: For spills, evacuate the area. Wear appropriate PPE as outlined

in Section 3. Sweep up the solid material, avoiding dust generation, and place it into a suitable,

closed container for disposal.[5] Clean the affected area thoroughly. Prevent the product from

entering drains.[11]

The following diagram outlines the general emergency response workflow.
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Spill Response Exposure Response
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Clean Up Spill
(Sweep solid, avoid dust)
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Administer First Aid
(See Table)
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Caption: General emergency response workflow for spills or personnel exposure.
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Fire-Fighting Measures and Stability
Stability: N-(3-Bromopropyl)phthalimide is stable under normal storage conditions.[5]

Incompatible materials include strong oxidizing agents and strong bases.[5]

Fire-Fighting Measures:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[4]

Hazards from Combustion: During a fire, irritating and highly toxic gases may be generated,

including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen halides.[4]

[5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][5]

Disposal Considerations
Dispose of N-(3-Bromopropyl)phthalimide and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations. Do not allow the material

to be released into the environment.[5] Waste should be handled by a licensed professional

waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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